Cas no 2445792-79-8 (2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride
• CAS No: 2445792-79-8
• MF: C₁₄H₁₈ClNO₂
• MW: 267.751223087311
• MDL: MFCD32672138
• CID: 5669416
• PubChem ID: 76972034
• Update Time: 2025-05-20

2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Q27270320
• 2-(1,4-dimethoxy-2-naphthalenyl)ethylamine hydrochloride
• 2445792-79-8
• UNII-8FCC213A2T
• 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride
• 2c-g-N Hydrochloride
• 8FCC213A2T
• 2-(1,4-Dimethoxynaphthalen-2-yl)ethanamine hydrochloride
• EN300-26870138
• 2-Naphthaleneethanamine, 1,4-dimethoxy-, hydrochloride (1:1)

• MDL： MFCD32672138
• Inchi： 1S/C14H17NO2.ClH/c1-16-13-9-10(7-8-15)14(17-2)12-6-4-3-5-11(12)13;/h3-6,9H,7-8,15H2,1-2H3;1H
• InChI Key： IPOCLAXHZWJIQA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C2C=CC=CC=2C(=CC=1CCN)OC

Computed Properties

• Exact Mass: 267.1026065g/mol
• Monoisotopic Mass: 267.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride

Introduction to 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride (CAS No. 2445792-79-8)

2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride, with the CAS number 2445792-79-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthalene ring substituted with methoxy groups and an ethylamine moiety, forming a hydrochloride salt. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride is C₁₆H₁₉NO₃·HCl, and its molecular weight is approximately 300.78 g/mol. The compound exhibits good solubility in water and organic solvents, which facilitates its use in various experimental settings. Its physical properties, such as melting point and solubility, have been well-characterized, providing a solid foundation for further research and development.

In recent years, the study of 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride has focused on its potential therapeutic applications. One of the key areas of interest is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can modulate these receptors have the potential to be developed into treatments for psychiatric disorders such as depression and anxiety.

A recent study published in the Journal of Medicinal Chemistry explored the binding affinity of 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride to serotonin receptors. The results indicated that this compound exhibits high selectivity for the 5-HT_2A receptor subtype, which is implicated in the pathophysiology of several psychiatric conditions. This finding suggests that 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride could be a promising lead compound for the development of novel antidepressants and anxiolytics.

Beyond its potential as a serotonin receptor modulator, 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride has also shown promise in other therapeutic areas. For instance, preliminary studies have investigated its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. The ability of this compound to inhibit pro-inflammatory cytokines and reduce oxidative stress makes it a potential candidate for the treatment of these conditions.

In addition to its therapeutic potential, 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride has been studied for its use as a research tool in biochemical assays. Its unique structure allows it to serve as a probe for investigating the interactions between small molecules and biological targets. This application is particularly valuable in high-throughput screening (HTS) platforms, where large libraries of compounds are tested for their biological activity.

The synthesis of 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride has been optimized to ensure high yields and purity. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of 1,4-dimethoxynaphthalene with an appropriate amine derivative followed by salt formation with hydrochloric acid. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

The safety profile of 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride has also been evaluated through preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(1,4-dimethoxynaphthalen-2-yl)ethan-1-amine hydrochloride (CAS No. 2445792-79-8) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation as a therapeutic agent and research tool. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge.